Cas no 1296206-79-5 (2-Iodo-3-(propan-2-yloxy)pyridine)

• Product Name: 2-Iodo-3-(propan-2-yloxy)pyridine
• CAS No: 1296206-79-5
• MF: C₈H₁₀INO
• MW: 263.075574398041
• MDL: MFCD28670141
• CID: 4783790
• Update Time: 2025-06-10

2-Iodo-3-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(propan-2-yloxy)pyridine
• Pyridine, 2-iodo-3-(1-methylethoxy)-
• CC(C)OC1=CC=CN=C1I

• MDL： MFCD28670141
• Inchi： 1S/C8H10INO/c1-6(2)11-7-4-3-5-10-8(7)9/h3-6H,1-2H3
• InChI Key： XIEOKRASWYWYIC-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CN=1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Iodo-3-(propan-2-yloxy)pyridine

Introduction to CAS No. 1296206-79-5: 2-Iodo-3-(propan-2-yloxy)pyridine

CAS No. 1296206-79-5, commonly referred to as 2-Iodo-3-(propan-2-yloxy)pyridine, is a chemical compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes an iodo group attached to the pyridine ring at the 2-position and a propan-2-yloxy group at the 3-position. The combination of these functional groups makes it a versatile building block for various applications.

The synthesis of 2-Iodo-3-(propan-2-yloxy)pyridine involves a multi-step process, typically starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in constructing the iodo-pyridine framework.

In terms of properties, CAS No. 1296206-79-5 exhibits interesting electronic characteristics due to the electron-withdrawing iodo group and the electron-donating propan-2-yloxy group. These properties make it a valuable component in the development of advanced materials, including organic light-emitting diodes (OLEDs) and sensors. Recent studies have demonstrated its potential as a dopant in OLEDs, where it enhances device efficiency by improving charge transport properties.

The application of 2-Iodo-3-(propan-2-yloxy)pyridine extends beyond materials science into medicinal chemistry. Its ability to act as a bioisostere for other heterocyclic compounds has made it a promising candidate in drug discovery programs targeting various therapeutic areas, such as oncology and neurodegenerative diseases. Researchers have reported that this compound can modulate key biological pathways, offering new avenues for developing selective inhibitors or agonists.

From an environmental standpoint, understanding the degradation pathways of CAS No. 1296206-79-5 is crucial for assessing its ecological impact. Recent investigations using computational chemistry methods have provided insights into its stability under different environmental conditions, highlighting its potential persistence in certain ecosystems.

In conclusion, CAS No. 1296206-79-5 (2-Iodo-3-(propan-2-yloxy)pyridine) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development.